Cas no 802255-19-2 (2H-Pyrrolo[3,4-d]pyrimidine-2-thione,4-amino-3,5,6,7-tetrahydro-6,7,7-trimethyl-)

• Product name: 2H-Pyrrolo[3,4-d]pyrimidine-2-thione,4-amino-3,5,6,7-tetrahydro-6,7,7-trimethyl-
• CAS No: 802255-19-2
• MF: C₉H₁₄N₄S
• MW: 210.29926
• CID: 713238
• PubChem ID: 45097213

2H-Pyrrolo[3,4-d]pyrimidine-2-thione,4-amino-3,5,6,7-tetrahydro-6,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[3,4-d]pyrimidine-2-thione,4-amino-3,5,6,7-tetrahydro-6,7,7-trimethyl-
• 5H-Pyrrolo[3,4-d]pyrimidine-2-thiol,4-amino-6,7-dihydro-6,7,7-trimethyl-(8CI)
• 802255-19-2
• 4-Amino-6,7,7-trimethyl-6,7-dihydro-1H-pyrrolo[3,4-d]pyrimidine-2(5H)-thione

• Inchi： InChI=1S/C9H14N4S/c1-9(2)6-5(4-13(9)3)7(10)12-8(14)11-6/h4H2,1-3H3,(H3,10,11,12,14)
• InChI Key： MUORTUGOTRAMOO-UHFFFAOYSA-N
• SMILES： CC1(C2=C(CN1C)C(=NC(=S)N2)N)C

Computed Properties

• Exact Mass: 210.09391764g/mol
• Monoisotopic Mass: 210.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 85.7Ų